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Compound of Interest

Compound Name: GSK-364735 sodium

Cat. No.: B15567219

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-364735 is a potent and selective inhibitor of HIV-1 integrase, a critical enzyme for the
replication of the human immunodeficiency virus (HIV). By blocking the strand transfer step of
viral DNA integration into the host cell genome, GSK-364735 effectively halts the viral life cycle.
The sodium salt of GSK-364735 is often used in research settings for its improved handling
and solubility characteristics. These application notes provide detailed protocols for the
preparation and storage of GSK-364735 sodium solutions to ensure experimental consistency
and accuracy.

Physicochemical Data

A summary of the key quantitative data for GSK-364735 sodium is presented in the table

below.
Property Value
Molecular Formula C19H17FN3NaOa4
Molecular Weight 393.34 g/mol
Primary Mechanism of Action Inhibition of HIV-1 Integrase Strand Transfer
Recommended Storage (Solid) -20°C
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a concentrated stock solution of GSK-364735
sodium in dimethyl sulfoxide (DMSO).

Materials:

o GSK-364735 sodium (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile, low-retention pipette tips

Procedure:

Pre-handling: Before opening, bring the vial of GSK-364735 sodium to room temperature to
prevent condensation of moisture onto the compound.

o Weighing: Carefully weigh out the desired amount of GSK-364735 sodium using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 3.93 mg of GSK-364735 sodium.

¢ Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed compound. Using the example above, add 1 mL of DMSO.

e Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may assist in solubilization if
necessary. Visually inspect the solution to ensure there are no undissolved particulates.
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 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, amber microcentrifuge tubes.

» Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions

This protocol details the dilution of the 10 mM stock solution to prepare working solutions for
use in cellular or biochemical assays.

Materials:

e 10 mM GSK-364735 sodium stock solution in DMSO

o Appropriate aqueous buffer or cell culture medium (e.g., PBS, DMEM)

» Sterile, low-retention pipette tips and tubes

Procedure:

» Thawing the Stock Solution: Thaw a single aliquot of the 10 mM stock solution at room
temperature.

 Serial Dilution (Recommended): To minimize precipitation of the compound, it is
recommended to perform serial dilutions in DMSO before the final dilution into the aqueous
buffer or medium.

 Final Dilution: Add the desired volume of the diluted DMSO stock to the aqueous buffer or
cell culture medium. It is crucial to add the DMSO solution to the aqueous phase while
mixing to ensure rapid dispersion and prevent precipitation. The final concentration of DMSO
in the assay should be kept to a minimum (typically <0.5%) to avoid solvent-induced cellular
toxicity. A vehicle control (containing the same final concentration of DMSO) should always
be included in experiments.

o Use Immediately: It is best practice to prepare working solutions fresh for each experiment
and use them immediately.
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Solution Storage and Stability

Proper storage of GSK-364735 sodium solutions is critical to maintain their biological activity
and ensure the reproducibility of experimental results.

. Storage .
Solution Type Solvent Stability
Temperature
_ Recommended for up
Stock Solution DMSO -20°C
to 1 month
Recommended for up
-80°C
to 6 months
) ) Prepare fresh and use
Working Solution Aqueous Room Temperature

immediately

Important Considerations:

e Avoid Repeated Freeze-Thaw Cycles: These can lead to the degradation of the compound.
Aliquoting the stock solution is essential.

» Light Sensitivity: Protect solutions from light by using amber vials or by wrapping clear vials
in foil.

 Precipitation: If precipitation is observed in a thawed stock solution, gently warm the solution
and vortex to redissolve. If the precipitate does not dissolve, discard the aliquot.

Visualizations

The following diagrams illustrate the experimental workflow for solution preparation and the
mechanism of action of GSK-364735.
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Caption: Experimental workflow for GSK-364735 sodium solution preparation.
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Caption: Mechanism of action of GSK-364735 in the HIV replication cycle.

 To cite this document: BenchChem. [Application Notes and Protocols for GSK-364735
Sodium Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567219#gsk-364735-sodium-solution-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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